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Compound of Interest

Compound Name: Ac-VEID-AMC

Cat. No.: B158954

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ac-VEID-AMC (N-Acetyl-Val-Glu-lle-Asp-7-amino-4-methylcoumarin) is a highly specific
fluorogenic substrate for caspase-6, an effector caspase playing a crucial role in the execution
phase of apoptosis and implicated in neurodegenerative diseases. The assay principle is based
on the proteolytic cleavage of the tetrapeptide sequence VEID by caspase-6. This cleavage
releases the fluorescent aminomethylcoumarin (AMC) group, which can be quantified to
determine caspase-6 activity.[1] Accurate and consistent preparation of the Ac-VEID-AMC
stock solution is critical for obtaining reliable and reproducible results in enzymatic assays.
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing this stock solution due to
its ability to dissolve the substrate effectively.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for Ac-VEID-AMC, essential
for accurate stock solution preparation and experimental design.
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Parameter Value Source(s)
Molecular Weight (MW) 673.7 g/mol [1]
Chemical Formula Cs2H43Ns011 [1]

Purity

>95% (by HPLC)

[1]

Solubility

Soluble in DMSO

[1]2]

Excitation Wavelength (Ex)

340-360 nm

[1]

Emission Wavelength (Em)

440-460 nm

[1]

Recommended Stock Conc.

1-10 mM in DMSO

[3]

Typical Working Conc.

50 UM - 200 pM

Long-Term Storage

-20°C or -80°C

[1]

Experimental Protocols

Materials
e Ac-VEID-AMC powder

Vortex mixer

Optional: Ultrasonic bath

Microcentrifuge tubes (polypropylene)

Calibrated micropipettes and sterile tips

Anhydrous, research-grade Dimethyl Sulfoxide (DMSO)

Protocol for Preparing a 5 mM Stock Solution

This protocol describes the preparation of 1 mL of a 5 mM Ac-VEID-AMC stock solution in

DMSO. Adjust volumes as needed for different stock concentrations or final volumes.

o Pre-analysis Calculation:
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o Using the molecular weight (MW) of 673.7 g/mol , calculate the mass of Ac-VEID-AMC
powder required.

o Mass (mg) = Molarity (mol/L) x Volume (L) x MW ( g/mol ) x 1000 (mg/qg)

o Mass (mg) = 0.005 mol/L x 0.001 L x 673.7 g/mol x 1000 mg/g = 3.37 mg

e Weighing the Compound:

o Carefully weigh out approximately 3.37 mg of Ac-VEID-AMC powder and place it into a
sterile polypropylene microcentrifuge tube.

o Note: If working with a pre-weighed amount (e.g., 5 mg), adjust the volume of DMSO
accordingly to achieve the desired concentration.

e Solubilization:

o Add 1 mL of anhydrous, research-grade DMSO to the microcentrifuge tube containing the
Ac-VEID-AMC powder.

o Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. A clear, colorless solution should be formed.

o If solubility issues persist, the tube can be gently warmed to 37°C or briefly sonicated in an
ultrasonic bath.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 20 pL) in sterile polypropylene
microcentrifuge tubes.[4]

o Store the aliquots at -20°C for short-to-medium term storage (up to 1 month) or at -80°C
for long-term storage (up to 6 months).[4] When stored properly, the compound can be
stable for at least four years.[2][5]

Protocol for Preparing a 50 uM Working Solution
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This protocol describes the dilution of the 5 mM stock solution to a final working concentration
of 50 uM in a total reaction volume of 100 L.

» Prepare Assay Buffer:

o Prepare the appropriate assay buffer as required by your specific experimental conditions.
A typical caspase assay buffer is HEPES-based with added DTT and CHAPS (e.g., 200
mM HEPES, pH 7.4, with 1% CHAPS, 50 mM DTT, and 20 mM EDTA).

 Serial Dilution (Recommended):

o To avoid precipitation of the substrate when transferring from a high concentration of
DMSO directly into an aqueous buffer, it is advisable to perform an intermediate dilution.[6]

o Note: Ensure the final concentration of DMSO in the assay is low (typically <0.5%) to
prevent solvent effects on enzyme activity.[4]

¢ Dilution Calculation:

o A 1:100 dilution of the 5 mM stock solution is required to achieve a 50 uM final
concentration (5000 puM / 50 uM = 100).

o For a 100 pL final reaction volume, you will need 1 pL of the 5 mM stock solution.
o Preparation of the Reaction Mixture:

o In a well of a 96-well plate, combine the components of your reaction (e.g., cell lysate or
purified enzyme, assay buffer).

o The volume of these components should be 99 pL.

o To initiate the reaction, add 1 pL of the 5 mM Ac-VEID-AMC stock solution to the 99 pL of
reaction mixture.

o Mix gently and immediately begin your measurement.

Visualizations
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Stock Solution Preparation (5 mM)

‘Working Solution Preparation (50 pM)
1. Weigh 3.37 mg 2.Add 1 mL 3. Vortex/Sonicate 4. Aliquot into S Siore at 20°:0/.80°C | | Use one aliquot A. Prepare Reaction Mix B.Add 1 L of 5 mM
Ac-VEID-AMC Powder, Anhydrous DMSO to Dissolve Single-Use Tubes : (99 L Assay Buffer + Enzyme) Ac-VEID-AMC Stock
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Caption: Workflow for preparing Ac-VEID-AMC stock and working solutions.
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Caption: Caspase-6 cleavage of Ac-VEID-AMC leading to fluorescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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